3-cyano-N-(3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-2-yl)benzamide

• IUPAC Name: 3-cyano-N-[3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-2-yl]benzamide
• InChI: InChI=1S/C17H12N4O2S/c18-9-10-2-1-3-12(8-10)15(22)20-17-13(6-7-24-17)16-19-14(21-23-16)11-4-5-11/h1-3,6-8,11H,4-5H2,(H,20,22)
• InChI Key: LEASTWMKYRYOIJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NOC(=N2)C3=C(SC=C3)NC(=O)C4=CC=CC(=C4)C#N
• Molecular Formula: C17H12N4O2S
• Molecular Weight: 336.4 g/mol

Description

3-cyano-N-(3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-2-yl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of benzamide derivatives and has shown promising results in various studies related to cancer and inflammation.

Scientific Research Applications

Synthesis and Anticancer Activity Research on similar heterocyclic compounds has demonstrated their potential in the development of anticancer drugs. For instance, the design, synthesis, and evaluation of N-substituted benzamides have shown moderate to excellent anticancer activity against various cancer cell lines, suggesting that structurally related compounds like "3-cyano-N-(3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-2-yl)benzamide" could also possess anticancer properties (Ravinaik et al., 2021).

Fluorescence and Material Science Applications Compounds incorporating oxadiazole and thiophene units have been explored for their potential as red fluorescent materials, especially in OLED devices. The synthesis of 1,2,5-oxadiazolo[3,4-c]pyridines with thiophene rings and their emission properties suggest that "this compound" could be investigated for similar applications in material science (Gorohmaru et al., 2002).

Sensing and Detection Applications The structural features of benzamide derivatives, particularly those with cyano and thiophene groups, have been utilized in the development of colorimetric sensors for detecting ions such as fluoride. This indicates that compounds like "this compound" could potentially be developed into novel sensing materials for environmental or biological applications (Younes et al., 2020).

Antimicrobial and Dye Applications The synthesis of novel antimicrobial dyes and their precursors based on heterocyclic systems highlights another potential application area. Research on polyfunctionalized acyclic and heterocyclic dye precursors suggests that similar compounds could serve dual purposes in textile finishing and as antimicrobial agents (Shams et al., 2011).